Cas no 458527-32-7 (N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide)

• Product Name: N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
• CAS No: 458527-32-7
• MF: C₁₉H₁₅F₃N₂O₃S
• MW: 408.394213914871
• CID: 6173514
• PubChem ID: 2929570
• Update Time: 2025-10-29

N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
• 458527-32-7
• MFCD03622569
• F1312-0031
• AKOS001684346
• N-(4-acetylphenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• N-(4-acetylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
• AKOS016317954
• N-(4-acetylphenyl)-2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide

• Inchi： 1S/C19H15F3N2O3S/c1-10(25)11-2-5-13(6-3-11)23-17(26)9-16-18(27)24-14-8-12(19(20,21)22)4-7-15(14)28-16/h2-8,16H,9H2,1H3,(H,23,26)(H,24,27)
• InChI Key： YWPOMNDSPOKBEM-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(F)(F)F)=CC=2NC(C1CC(NC1C=CC(C(C)=O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 408.07554800g/mol
• Monoisotopic Mass: 408.07554800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide

Introduction to N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide (CAS No. 458527-32-7)

N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide (CAS No. 458527-32-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiazine core and a trifluoromethyl group, which contribute to its potential therapeutic applications.

The benzothiazine scaffold is a well-known motif in medicinal chemistry, often associated with compounds that exhibit potent biological activities. The presence of the trifluoromethyl group further enhances the compound's stability and lipophilicity, making it an attractive candidate for drug development. Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research due to their improved pharmacokinetic properties and enhanced biological activity.

N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide has been extensively studied for its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the role of this compound in neurodegenerative diseases. Studies have shown that N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, this compound has also been investigated for its potential anticancer activity. Preclinical studies have demonstrated that N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway.

The synthesis of N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide involves several steps, including the formation of the benzothiazine core and the introduction of the trifluoromethyl group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-acetylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(4-acetylphenyl)-2-3-oxyo6-(trifluoromethyl)-3,4-dihydro--benzothiazin--ylacetamide (CAS No. 458527--) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.